2-Benzyloxy Atorvastatin Acetonide
2-Benzyloxy Atorvastatin Acetonide
Brand Name:
Vulcanchem
CAS No.:
1246820-45-0
VCID:
VC0132205
InChI:
InChI=1S/C43H45FN2O6/c1-28(2)40-39(42(49)45-35-17-11-12-18-36(35)50-27-29-13-7-5-8-14-29)38(30-15-9-6-10-16-30)41(31-19-21-32(44)22-20-31)46(40)24-23-33-25-34(26-37(47)48)52-43(3,4)51-33/h5-22,28,33-34H,23-27H2,1-4H3,(H,45,49)(H,47,48)/t33-,34-/m1/s1
SMILES:
CC(C)C1=C(C(=C(N1CCC2CC(OC(O2)(C)C)CC(=O)O)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5OCC6=CC=CC=C6
Molecular Formula:
C43H45FN2O6
Molecular Weight:
704.839
2-Benzyloxy Atorvastatin Acetonide
CAS No.: 1246820-45-0
Reference Standards
VCID: VC0132205
Molecular Formula: C43H45FN2O6
Molecular Weight: 704.839
| CAS No. | 1246820-45-0 |
|---|---|
| Product Name | 2-Benzyloxy Atorvastatin Acetonide |
| Molecular Formula | C43H45FN2O6 |
| Molecular Weight | 704.839 |
| IUPAC Name | 2-[(4R,6R)-6-[2-[2-(4-fluorophenyl)-3-phenyl-4-[(2-phenylmethoxyphenyl)carbamoyl]-5-propan-2-ylpyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetic acid |
| Standard InChI | InChI=1S/C43H45FN2O6/c1-28(2)40-39(42(49)45-35-17-11-12-18-36(35)50-27-29-13-7-5-8-14-29)38(30-15-9-6-10-16-30)41(31-19-21-32(44)22-20-31)46(40)24-23-33-25-34(26-37(47)48)52-43(3,4)51-33/h5-22,28,33-34H,23-27H2,1-4H3,(H,45,49)(H,47,48)/t33-,34-/m1/s1 |
| Standard InChIKey | KEBQAHMIZJGDQL-KKLWWLSJSA-N |
| SMILES | CC(C)C1=C(C(=C(N1CCC2CC(OC(O2)(C)C)CC(=O)O)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5OCC6=CC=CC=C6 |
| Synonyms | (4R,6R)-6-[2-[2-(4-Fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-[(2-benzyloxyphenylamino)carbonyl]-1H-pyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxane-4-acetic Acid |
| PubChem Compound | 71313881 |
| Last Modified | Nov 11 2021 |
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